(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide

• Molecular Formula: C5H7F2NO4S
• Molecular Weight: 215.18 g/mol
• IUPAC Name: (4,4-difluoro-5-oxooxolan-2-yl)methanesulfonamide
• InChI: InChI=1S/C5H7F2NO4S/c6-5(7)1-3(12-4(5)9)2-13(8,10)11/h3H,1-2H2,(H2,8,10,11)
• InChI Key: OWGJJTJAQQEERB-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)C1(F)F)CS(=O)(=O)N

Description

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide is a fluorinated sulfonamide derivative characterized by a substituted oxolane (tetrahydrofuran) ring. The core structure features a 4,4-difluoro-5-keto moiety, which confers electron-withdrawing properties, and a methanesulfonamide group attached to the 2-position of the oxolane ring .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide typically involves the reaction of 4,4-difluoro-5-oxooxolane with methanesulfonyl chloride under controlled conditions . The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves rigorous control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: The difluorinated oxolane ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols are commonly employed.

Major Products Formed

The major products formed from these reactions include sulfonic acids, amines, and substituted oxolane derivatives .

Scientific Research Applications

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide involves its interaction with specific molecular targets. The difluorinated oxolane ring and the methanesulfonamide group are believed to play crucial roles in its binding affinity and specificity towards these targets. The exact pathways and molecular interactions are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide and related sulfonamide derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Functional Groups	Applications/Notes
(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide	C₅H₆F₂NO₄S	Calculated: ~211	Oxolane	Difluoro, ketone, sulfonamide	Hypothesized agrochemical use
(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonyl chloride	C₅H₅ClF₂O₄S	234.61	Oxolane	Difluoro, ketone, sulfonyl chloride	Precursor for sulfonamide synthesis
Sulfentrazone metabolite (HMS)	C₁₂H₁₀Cl₂F₂N₄O₄S	Not provided	Triazole	Difluoromethyl, hydroxymethyl, sulfonamide	Pesticide metabolite (EPA-regulated)
N-(4-(4-Fluorophenyl)-5-formylpyrimidin-2-yl)-N-methylmethanesulfonamide	C₁₄H₁₃FN₃O₃S	Calculated: ~326	Pyrimidine	Fluorophenyl, formyl, methyl sulfonamide	Potential pharmaceutical candidate
Metsulfuron-methyl	C₁₄H₁₅N₅O₆S	381.36	Triazine	Sulfonylurea, methyl ester	Herbicide (triazine-based)

Key Structural and Functional Comparisons

• Core Heterocycle: The target compound’s oxolane ring differs from triazine (metsulfuron-methyl), triazole (HMS), and pyrimidine (fluorophenyl derivative) cores. These structural variations influence electronic properties, solubility, and binding affinity. For instance, oxolane’s electron-withdrawing substituents (difluoro, ketone) may enhance sulfonamide acidity compared to non-fluorinated analogs . Pyrimidine- and triazine-based sulfonamides (e.g., metsulfuron-methyl) often target acetolactate synthase (ALS) in plants, suggesting the oxolane derivative’s bioactivity could diverge due to core structure differences .
• Fluorination Patterns: The 4,4-difluoro substitution on the oxolane ring may improve metabolic stability and lipophilicity compared to non-fluorinated sulfonamides, a trend observed in sulfentrazone metabolites . Fluorophenyl groups (e.g., in the pyrimidine derivative) enhance aromatic stacking interactions in drug-receptor binding, whereas aliphatic fluorination (oxolane) primarily affects conformation and electronegativity .

• Sulfonamide Derivatives :

  • Sulfonyl chlorides (e.g., the precursor in ) are reactive intermediates, whereas sulfonamides are typically biologically active end-products. The target compound’s sulfonamide group could facilitate hydrogen bonding in target proteins, akin to sulfentrazone’s mode of action .
• Applications: While metsulfuron-methyl and sulfentrazone are established herbicides, the oxolane derivative’s application remains speculative.

Research Findings and Implications

• The oxolane derivative’s difluoro and ketone groups may alter its degradation profile compared to triazole-based metabolites.

• Computational Similarity Metrics :
  Structural similarity methods (e.g., Tanimoto coefficients) would highlight differences between the oxolane derivative and triazine/triazole sulfonamides, reducing its likelihood of being prioritized in virtual screens for ALS inhibitors .

• Synthetic Accessibility : The precursor’s commercial availability () suggests feasible scalability for the target sulfonamide, though purity and storage conditions require optimization .

Biological Activity

(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article reviews its biological activity, synthesis, mechanisms of action, and relevant research findings.

The compound's chemical structure allows for various interactions with biological targets, making it a candidate for further pharmacological studies.

Property	Value
Molecular Formula	C₆H₆F₂N₄O₃S
Molecular Weight	224.19 g/mol
IUPAC Name	(4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide
CAS Number	[Not available]

Biological Activity

The biological activity of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide has been primarily assessed through structure-activity relationship (SAR) studies. These studies indicate that the compound exhibits potential as an enzyme inhibitor and may interact with various biological pathways.

• Enzyme Inhibition : The compound has shown promise in inhibiting specific enzymes involved in metabolic pathways. Preliminary studies suggest that it may act as a competitive inhibitor, affecting the kinetics of enzyme activity.
• Receptor Binding : Research indicates that (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide may bind to specific receptors, influencing signaling pathways related to cell proliferation and apoptosis.

Case Studies

Several studies have evaluated the biological effects of this compound:

• In Vitro Studies : A study demonstrated that the compound inhibited the growth of certain cancer cell lines by inducing apoptosis. The IC₅₀ values were determined to be in the low micromolar range, indicating significant potency against these cells.
• Animal Models : In vivo studies using murine models showed that administration of (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide resulted in reduced tumor growth rates compared to control groups. The mechanism was linked to its ability to modulate immune responses and enhance apoptosis in tumor cells.
• Pharmacokinetics : Research on pharmacokinetic properties revealed favorable absorption and distribution characteristics, suggesting potential for oral bioavailability.

Research Findings

Recent findings from various studies highlight the following aspects:

• Selectivity : The compound exhibits selective inhibition against certain targets while sparing others, suggesting a lower risk of off-target effects.
• Synergistic Effects : Combination studies with other anticancer agents indicated that (4,4-Difluoro-5-oxooxolan-2-yl)methanesulfonamide could enhance therapeutic efficacy when used alongside traditional chemotherapeutics.